Cas no 1251048-83-5 (3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine)

• Product Name: 3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine
• CAS No: 1251048-83-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5840402
• PubChem ID: 61701350
• Update Time: 2025-06-13

3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, 4-(1H-pyrazol-1-yl)-
• 3-(4-(1h-Pyrazol-1-yl)phenyl)propan-1-amine
• 3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine
• CS-0286594
• EN300-1854463
• 1251048-83-5
• AKOS010969098
• 3-[4-(1H-pyrazol-1-yl)phenyl]propan-1-amine

• Inchi： 1S/C12H15N3/c13-8-1-3-11-4-6-12(7-5-11)15-10-2-9-14-15/h2,4-7,9-10H,1,3,8,13H2
• InChI Key： NMYWYSCVZLDJFZ-UHFFFAOYSA-N
• SMILES： C1(CCCN)=CC=C(N2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 334.8±35.0 °C(Predicted)
• pka: 10.23±0.10(Predicted)

Additional information on 3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine

Research Brief on 1251048-83-5 and 3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine: Recent Advances and Applications

The chemical compound with the CAS number 1251048-83-5, also known as 3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 1251048-83-5 as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structure, which includes a pyrazole ring linked to a phenylpropan-1-amine moiety, allows for versatile chemical modifications, making it a valuable scaffold for drug discovery. Researchers have explored its utility in targeting specific biological pathways, particularly those involved in neurological disorders and inflammatory diseases.

One of the most notable applications of 3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine is its potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies have demonstrated its ability to interact with serotonin and dopamine receptors, suggesting its relevance in the treatment of mood disorders such as depression and anxiety. These findings are supported by molecular docking studies, which reveal high binding affinity to key receptor sites.

In addition to its neurological applications, recent research has investigated the anti-inflammatory properties of this compound. Studies indicate that 1251048-83-5 can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cell-based assays. This anti-inflammatory activity positions it as a candidate for the development of new therapeutics for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine has also been optimized in recent years, with advancements in catalytic methods and green chemistry approaches. These improvements have enhanced the yield and purity of the compound, facilitating its use in large-scale pharmaceutical production. Researchers have also explored its derivatives, aiming to improve pharmacokinetic properties such as bioavailability and metabolic stability.

Despite these promising developments, challenges remain in the clinical translation of 1251048-83-5. Issues such as off-target effects and long-term toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's versatility and biological activity make it a compelling subject for ongoing research. Future directions may include the development of targeted delivery systems and combination therapies to maximize its therapeutic potential.

In conclusion, 3-4-(1H-pyrazol-1-yl)phenylpropan-1-amine represents a significant area of interest in modern pharmaceutical research. Its diverse biological activities and potential applications underscore the importance of continued investigation. As research progresses, this compound may pave the way for innovative treatments in neurology and immunology, addressing unmet medical needs in these fields.